Cas no 2034527-61-0 (3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine)

• Product Name: 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine
• CAS No: 2034527-61-0
• MF: C₁₇H₁₇ClN₂O₂S
• MW: 348.847081899643
• CID: 6564277
• PubChem ID: 119100257
• Update Time: 2025-11-01

3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS026690301
• [3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-(2-methylsulfanylphenyl)methanone
• (3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone
• 3-chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine
• F6476-5968
• 2034527-61-0
• 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine

• Inchi： 1S/C17H17ClN2O2S/c1-23-16-5-3-2-4-13(16)17(21)20-9-7-12(11-20)22-15-6-8-19-10-14(15)18/h2-6,8,10,12H,7,9,11H2,1H3
• InChI Key： YCUQMINACSANMD-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(C2C=CC=CC=2SC)=O)CC1

Computed Properties

• Exact Mass: 348.0699267g/mol
• Monoisotopic Mass: 348.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.7Ų

Additional information on 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine

Comprehensive Overview of 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine (CAS No. 2034527-61-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine (CAS No. 2034527-61-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyridine core with a pyrrolidine moiety and a methylsulfanyl substituent, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of novel kinase inhibitors and GPCR modulators, which are hot topics in current biomedical research.

The compound's CAS number 2034527-61-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its IUPAC name, while complex, highlights key functional groups that contribute to its reactivity and binding affinity. The presence of a chloro group at the 3-position of the pyridine ring and a methylsulfanyl group on the benzoyl fragment suggests potential for selective interactions with biological targets. These structural attributes align with the growing demand for small-molecule therapeutics with improved specificity and reduced off-target effects, a trend driven by advancements in precision medicine.

Recent studies have focused on the synthetic pathways and structure-activity relationships (SAR) of 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine, addressing common queries such as "How to synthesize 2034527-61-0?" or "What are the optimal conditions for its purification?" The compound's solubility in organic solvents like DMSO and methanol has been documented, facilitating its use in high-throughput screening assays. Additionally, its stability under various pH conditions is a subject of ongoing investigation, as stability is a key factor in formulation development.

From an industrial perspective, the scalability of 2034527-61-0 production is a pressing concern. Manufacturers are optimizing green chemistry approaches to minimize waste and energy consumption, reflecting the broader shift toward sustainable synthesis. Questions like "Is 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine compatible with flow chemistry?" are frequently explored in forums and publications. The compound's patent landscape is also under scrutiny, as intellectual property rights play a pivotal role in its commercial viability.

In the context of drug discovery, 2034527-61-0 is often compared to other heterocyclic compounds with similar scaffolds. Its potential as a bioisostere for existing drugs is a topic of keen interest, particularly in the design of next-generation therapeutics. The ADME (Absorption, Distribution, Metabolism, and Excretion) profile of this compound is another area of active research, with scientists leveraging in silico modeling and in vitro assays to predict its pharmacokinetic behavior.

Beyond pharmaceuticals, 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine has potential applications in agrochemicals, where its pesticidal or herbicidal properties are being evaluated. The rise of resistance management in crop protection has spurred interest in novel chemistries, and this compound's mode of action could offer solutions to emerging challenges. Environmental safety assessments, including its ecotoxicity and biodegradability, are integral to its development in this sector.

In summary, 3-Chloro-4-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine (CAS No. 2034527-61-0) represents a multifaceted compound with broad applicability across life sciences. Its structural complexity, combined with the demand for innovative small-molecule tools, positions it as a valuable asset in both academic and industrial settings. As research progresses, this compound is likely to feature prominently in discussions about targeted therapies, sustainable chemistry, and next-gen agrochemicals.